Cas no 1270321-99-7 (2-amino-2-(3-fluoropyridin-2-yl)acetic acid)

• Product Name: 2-amino-2-(3-fluoropyridin-2-yl)acetic acid
• CAS No: 1270321-99-7
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 5903381
• PubChem ID: 55294854
• Update Time: 2025-05-22

2-amino-2-(3-fluoropyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-fluoropyridin-2-yl)acetic acid
• EN300-1858643
• AKOS006369492
• 1270321-99-7

• Inchi： 1S/C7H7FN2O2/c8-4-2-1-3-10-6(4)5(9)7(11)12/h1-3,5H,9H2,(H,11,12)
• InChI Key： AQGYPVZAHRTLFN-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(C(=O)O)N

Computed Properties

• Exact Mass: 170.04915563g/mol
• Monoisotopic Mass: 170.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(3-fluoropyridin-2-yl)acetic acid

2-amino-2-(3-fluoropyridin-2-yl)acetic acid (CAS No. 1270321-99-7): A Comprehensive Overview

2-amino-2-(3-fluoropyridin-2-yl)acetic acid, a compound with the CAS registry number 1270321-99-7, is an intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group, a fluorinated pyridine ring, and an acetic acid moiety. The presence of these functional groups imparts versatile chemical properties, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-2-(3-fluoropyridin-2-yl)acetic acid. Researchers have explored diverse methodologies, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, to construct this molecule. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in sensitive biological assays.

The structural uniqueness of 1270321-99-7 lies in its ability to act as a chelating agent due to the presence of both amino and carboxylic acid groups. This property has been exploited in coordination chemistry to synthesize metal complexes with potential applications in catalysis and sensing technologies. Recent studies have demonstrated that these complexes exhibit high catalytic activity in reactions such as alkene epoxidation and C-H activation, underscoring their practical utility.

In the realm of pharmacology, 2-amino-2-(3-fluoropyridin-2-yl)acetic acid has shown promise as a lead compound for drug discovery. Its ability to modulate protein-protein interactions (PPIs) has been highlighted in several preclinical models. For instance, researchers have reported that this compound can inhibit specific PPIs involved in cancer progression, suggesting its potential as an anticancer agent. Furthermore, its fluorinated pyridine ring confers enhanced bioavailability and stability, making it a favorable candidate for further development.

The integration of computational chemistry techniques has significantly accelerated the understanding of 1270321-99-7's pharmacokinetics and toxicity profiles. Molecular docking studies have revealed that this compound can bind effectively to various therapeutic targets, such as kinases and proteases. Additionally, in silico toxicity predictions indicate that it exhibits low toxicity towards human cells, which is a crucial factor for its translation into clinical settings.

From a materials science perspective, 1270321-99-7 has been investigated as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation applications. Recent breakthroughs in MOF synthesis using this compound have demonstrated remarkable gas adsorption capacities, particularly for CO₂ and CH₄.

In conclusion, 1270321-99-7, or 2-amino-2-(3-fluoropyridin-2-yl)acetic acid, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with cutting-edge synthetic and analytical techniques, positions it as a valuable tool for advancing research in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to make significant contributions to both academic and industrial sectors.